2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide

• IUPAC Name: 4-(4-fluorophenyl)-1,3-thiazol-3-ium-2-amine;bromide
• InChI: InChI=1S/C9H7FN2S.BrH/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8;/h1-5H,(H2,11,12);1H
• InChI Key: XDWDOSAFVVYLNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=[NH+]2)N)F.[Br-]
• Molecular Formula: C9H8BrFN2S
• Molecular Weight: 275.14 g/mol
• CAS No.: 1147205-03-5

Description

“2-Amino-4-(4-fluorophenyl)-1,3-thiazol-3-ium bromide” is a compound that contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. The compound also contains a fluorophenyl group, which is a phenyl group (a ring of six carbon atoms) with a fluorine atom attached.

Synthesis Analysis

The synthesis of related compounds often involves reactions with 2-aminothiazoles. For example, the synthesis of N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide involves the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid, followed by a Suzuki reaction with 4-fluorophenylboric acid.

Molecular Structure Analysis

The molecular structure of “this compound” includes a thiazole ring and a fluorophenyl group. The thiazole ring is a five-membered ring with one sulfur atom and one nitrogen atom. The fluorophenyl group is a phenyl group (a ring of six carbon atoms) with a fluorine atom attached.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and related compounds often involve reactions with 2-aminothiazoles. For example, the synthesis of N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide involves the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid, followed by a Suzuki reaction with 4-fluorophenylboric acid.

Scientific Research Applications

4-Fluoro-1,3-thiazol-3-ium bromide has been used in the synthesis of various compounds, such as thiazole derivatives, quinolines, and pyridines. It has also been used in the synthesis of heterocyclic compounds, such as 2-amino-4-phenyl-1,3-thiazol-3-ium bromide. Furthermore, it has been used in the synthesis of pharmaceuticals and agrochemicals, as well as in the synthesis of dyes, pigments, and other organic compounds.

Mechanism of Action

Target of Action

Thiazole derivatives are known to have a wide range of biological activities and can interact with various enzymes and receptors in the body .

Biochemical Pathways

Again, without specific information, it’s hard to say exactly which biochemical pathways this compound affects. Thiazole derivatives are involved in a wide range of biological activities, so this compound could potentially affect multiple pathways .

Result of Action

Given the biological activity of related compounds, it could potentially have a range of effects depending on its target and mode of action .

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Fluoro-1,3-thiazol-3-ium bromide in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a relatively stable compound, making it suitable for use in long-term experiments. However, it is important to note that the compound can be toxic if inhaled or ingested, and should therefore be handled with care.

Future Directions

There are a number of potential future directions for the use of 4-Fluoro-1,3-thiazol-3-ium bromide in scientific research. These include the development of new synthetic pathways for the synthesis of heterocyclic compounds, the development of new pharmaceuticals and agrochemicals, and the development of new dyes, pigments, and other organic compounds. Additionally, further research could be conducted into the biochemical and physiological effects of 4-Fluoro-1,3-thiazol-3-ium bromide, as well as its potential uses in the treatment of various diseases and disorders.